Cas no 634163-17-0 (L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-)

L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, is a specialized N-protected amino acid derivative used in peptide synthesis. The molecule features a 4-chlorobenzyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, enhancing its utility in solid-phase peptide synthesis (SPPS). The Fmoc group offers orthogonal protection, allowing selective deprotection under mild basic conditions, while the chlorophenylmethyl moiety provides additional steric and electronic modulation. This compound is particularly valuable for introducing modified alanine residues into peptides, enabling precise structural control. Its high purity and stability make it suitable for research applications in medicinal chemistry and bioconjugation.
L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- structure
634163-17-0 structure
Product Name:L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
CAS No:634163-17-0
MF:C25H22ClNO4
MW:435.899486064911
CID:6485891
Update Time:2025-10-13

L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • Inchi: 1S/C25H22ClNO4/c1-16(24(28)29)27(14-17-10-12-18(26)13-11-17)25(30)31-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,28,29)/t16-/m0/s1
    • InChI Key: FWJQXXRFBUKYKA-INIZCTEOSA-N
    • SMILES: C(O)(=O)[C@H](C)N(CC1=CC=C(Cl)C=C1)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Experimental Properties

  • Density: 1.319±0.06 g/cm3(Predicted)
  • Boiling Point: 626.8±50.0 °C(Predicted)
  • pka: 3.82±0.10(Predicted)

L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- Pricemore >>

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Additional information on L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-

Introduction to L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]: Properties, Applications, and Recent Research Developments

L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl] (CAS No. 634163-17-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a variety of functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of both the 4-chlorophenyl and 9H-fluoren-9-ylmethoxy moieties contributes to its unique chemical properties and reactivity, which are leveraged in numerous applications.

The molecular structure of L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl] is highly sophisticated, featuring a central alanine backbone modified with two distinct substituents. The 4-chlorophenyl group introduces electrophilic characteristics, making the compound suitable for various coupling reactions, while the 9H-fluoren-9-ylmethoxy group provides steric hindrance and electronic modulation. These features are particularly valuable in the design of novel pharmaceuticals and agrochemicals, where precise control over molecular interactions is essential.

In recent years, this compound has been extensively studied for its potential applications in drug development. The combination of the 4-chlorophenyl and 9H-fluoren-9-ylmethoxy groups allows for the facile introduction of additional functional moieties, enabling the synthesis of complex molecules with tailored biological activities. For instance, researchers have explored its use in the development of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders.

The pharmaceutical industry has shown particular interest in derivatives of L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl] due to its ability to serve as a key intermediate in peptide synthesis. Peptides are short chains of amino acids that play vital roles in numerous biological processes. By incorporating this compound into peptide backbones, scientists can enhance the stability and bioavailability of therapeutic peptides, thereby improving their efficacy. This approach has been particularly successful in the development of vaccines and antibodies.

In addition to its pharmaceutical applications, L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl] has found utility in materials science. The unique electronic properties of the 9H-fluoren-9-ylmethoxy group make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve the performance and longevity of these devices.

The synthesis of L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl] is a complex process that requires precise control over reaction conditions. Typically, it involves multi-step organic transformations starting from readily available precursors. The use of advanced catalytic systems has recently improved the efficiency and yield of these synthetic routes, making it more feasible to produce this compound on an industrial scale.

Ongoing research continues to uncover new applications for this versatile compound. For example, scientists are investigating its potential use as a chiral auxiliary in asymmetric synthesis, where it can help to produce enantiomerically pure compounds with high selectivity. This is particularly important in pharmaceuticals, where the wrong enantiomer can lead to reduced efficacy or even harmful side effects.

The development of new synthetic methodologies for L-Alanine, N-[(4-chlorophenyl)methyl]-N-[(9H-fluoren-9-y l methoxy)carbonyl] is also a focus area. Researchers are exploring green chemistry approaches that minimize waste and reduce energy consumption without compromising yield or purity. These efforts align with broader trends in sustainable chemistry aimed at making chemical processes more environmentally friendly.

In conclusion, L-Alanine, N-[ (4-chlorophenyl)methyl]-N-[ (9H-fluoren - 9 - ylmethoxy) carbonyl] (CAS No. 634163 - 17 - 0) is a multifunctional compound with significant potential across multiple industries. Its unique structural features make it invaluable in pharmaceutical research, materials science, and beyond. As synthetic methods continue to improve and new applications are discovered,this compound will undoubtedly play an increasingly important role in advancing scientific and technological innovation.

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